Cas no 1031577-95-3 (7-(4-methoxyphenyl)-2H,3H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-3,8-dione)

• Product Name: 7-(4-methoxyphenyl)-2H,3H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-3,8-dione
• CAS No: 1031577-95-3
• MF: C₁₂H₁₀N₄O₃
• MW: 258.2328
• CID: 5310265
• Update Time: 2025-07-10

7-(4-methoxyphenyl)-2H,3H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-3,8-dione Chemical and Physical Properties

Names and Identifiers

• 7-(4-Methoxy-phenyl)-2H,7H-[1,2,4]triazolo[4,3-a]pyrazine-3,8-dione
• 1,2,4-Triazolo[4,3-a]pyrazine-3,8(2H,7H)-dione, 7-(4-methoxyphenyl)-
• 7-(4-Methoxyphenyl)-[1,2,4]triazolo[4,3-a]pyrazine-3,8(2H,7H)-dione
• 7-(4-methoxyphenyl)-2H-[1,2,4]triazolo[4,3-a]pyrazine-3,8-dione
• HMS3435C13
• 7-(4-methoxyphenyl)-2H,3H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-3,8-dione

• Inchi： 1S/C12H10N4O3/c1-19-9-4-2-8(3-5-9)15-6-7-16-10(11(15)17)13-14-12(16)18/h2-7H,1H3,(H,14,18)
• InChI Key： VNJAGRFEENVCOI-UHFFFAOYSA-N
• SMILES： O=C1C2=NN([H])C(N2C([H])=C([H])N1C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 466
• XLogP3: 0.6
• Topological Polar Surface Area: 74.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Triazolones